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Experimental & Preclinical Data

For researchers, quantitative data from key experiments provides insight into Nazartinib's efficacy and

selectivity profile.

Table 1: Cellular Activity (In Vitro) Findings from cell-based assays demonstrate Nazartinib's potency

against common EGFR mutations. [1] [2] [3]

Cell Line EGFR Mutation(s) Assay Type EC₅₀ / IC₅₀ (nM)

H3255 L858R pEGFR Inhibition (3h) 5 nM

HCC827 ex19del pEGFR Inhibition (3h) 1 nM

H1975 L858R/T790M pEGFR Inhibition (3h) 3 nM

H1975 L858R/T790M Cell Proliferation 25 nM

HCC827 ex19del Cell Proliferation 11 nM

H3255 L858R Cell Proliferation 9 nM

HaCaT Wild-Type pEGFR Inhibition (3h) 160.6 nM
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Cell Line EGFR Mutation(s) Assay Type EC₅₀ / IC₅₀ (nM)

Ba/F3 ex19del Cell Viability 66 nM

Ba/F3 L858R/T790M Cell Viability 5.1 nM

Ba/F3 Wild-Type Cell Viability 1031 nM

Table 2: In Vivo Efficacy Data from mouse xenograft models show Nazartinib's antitumor activity. [1] [3]

Model
EGFR
Mutation

Dosage &
Route

Outcome (Tumor/Control % or
Regression)

H1975
Xenograft

L858R/T790M 50 mg/kg, p.o. Near complete tumor cell regression

H1975
Xenograft

L858R/T790M 100 mg/kg, p.o. -80% (Regression)

H1975
Xenograft

L858R/T790M 30 mg/kg, p.o. -61% (Regression)

H1975
Xenograft

L858R/T790M 10 mg/kg, p.o. 29% (T/C volume)

Key Experimental Protocols

The methodologies below are critical for replicating the key findings on Nazartinib's activity.

Cellular Viability and Proliferation Assay (from MCE) [3]

Cell Lines: H3255, HCC827, H1975, BaF3, and TKI-resistant lines (e.g., MGH134).
Seeding: Plate 500 cells/well in solid white 384-well plates in maintenance media.

Compound Treatment: Transfer serially diluted compounds to cells.
Incubation: Incubate for 3 days (2 days for BaF3 cells).

Viability Measurement: Use CellTiter-Glo or Bright-Glo Luciferase Assay System. Luminescent
readout is normalized to 0.1% DMSO-treated cells.
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In Vivo Efficacy Study (from MCE) [3]

Animal Model: Foxn1 nude mice bearing H1975 tumors.
Randomization: Randomize mice upon reaching established tumors.

Compound Formulation: Formulate Nazartinib in 0.5% Methylcellulose (MC), 0.5% Tween 80
suspension.

Administration: Administer by oral gavage at a dosing volume of 10 μL/g of body weight.
Monitoring: Monitor body weight daily. Measure tumor sizes three times weekly using calipers,

calculating volume with the formula: (length × width × width) / 2.

Mechanism of Action and Signaling Pathway

Nazartinib acts by covalently and irreversibly binding to the ATP-binding pocket of mutant EGFR,

inhibiting downstream signaling and leading to cell death in EGFR-driven cancers. [4] [2] The following

diagram illustrates this pathway and Nazartinib's site of action.
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Nazartinib inhibits constitutively active mutant EGFR signaling.

Clinical Development Status

Nazartinib has been evaluated in clinical trials for EGFR-mutant NSCLC [5] [6].

Phase 2 Results: In a phase 2, single-arm study of treatment-naive patients, nazartinib (150 mg
once daily) showed an objective response rate (ORR) of 69% and a median progression-free
survival (PFS) of 18 months [6].
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Clinical Trial Status: Several clinical trials have been completed or terminated, including a phase 3

trial that was withdrawn and a phase 1/2 trial that was completed [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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